Cas no 19853-76-0 (3,6-Dichloro-4-methyl-2-nitroaniline)
19853-76-0 structure
Product Name:3,6-Dichloro-4-methyl-2-nitroaniline
CAS No:19853-76-0
MF:C7H6Cl2N2O2
MW:221.040739536285
CID:2660087
Update Time:2023-08-06
3,6-Dichloro-4-methyl-2-nitroaniline Chemical and Physical Properties
Names and Identifiers
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- 3,6-Dichloro-4-methyl-2-nitroaniline
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- Inchi： 1S/C7H6Cl2N2O2/c1-3-2-4(8)6(10)7(5(3)9)11(12)13/h2H,10H2,1H3
- InChI Key： DPVPUNVOEZLJJV-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C(=CC=1C)Cl)N)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 209
- Topological Polar Surface Area: 71.8
3,6-Dichloro-4-methyl-2-nitroaniline Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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